Cas no 2138099-94-0 (1-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}-2-methylpropan-2-ol)

• Product name: 1-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}-2-methylpropan-2-ol
• CAS No: 2138099-94-0
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• CID: 5837546
• PubChem ID: 165958845

1-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}-2-methylpropan-2-ol
• 2138099-94-0
• 1-{[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]amino}-2-methylpropan-2-ol
• EN300-1179579

• Inchi： 1S/C10H18N2O2S/c1-7(11-6-10(2,3)13)8-5-9(14-4)12-15-8/h5,7,11,13H,6H2,1-4H3
• InChI Key： QKEZKIOSEYZSQZ-UHFFFAOYSA-N
• SMILES： S1C(=CC(=N1)OC)C(C)NCC(C)(C)O

Computed Properties

• Exact Mass: 230.10889899g/mol
• Monoisotopic Mass: 230.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.6Ų

Additional information on 1-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}-2-methylpropan-2-ol

1-{1-(3-Methoxy-1,2-thiazol-5-yl)ethylamino}-2-methylpropan-2-ol: A Comprehensive Overview

The compound 1-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}-2-methylpropan-2-ol, identified by the CAS number 2138099-94-0, is a fascinating molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's structure incorporates a thiazole ring, a methoxy group, and an amine functional group, making it a promising candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of the methoxy group in this compound enhances its stability and bioavailability, making it an attractive scaffold for further modification. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced pharmacological properties.

The synthesis of 1-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}-2-methylpropan-2-ol involves a multi-step process that includes the formation of the thiazole ring followed by functionalization with the methoxy and amino groups. This process demonstrates the versatility of thiazole chemistry and opens up new avenues for the creation of novel bioactive compounds. The use of eco-friendly reagents and conditions in the synthesis has also been a focus of recent research, aligning with the growing demand for sustainable chemical practices.

In terms of biological activity, this compound has shown promising results in preliminary assays. Its ability to inhibit certain enzymes and modulate cellular pathways suggests its potential as a lead compound in drug development. Additionally, the compound's unique structure allows for further functionalization, enabling researchers to explore its applications in areas such as antibacterial agents and neuroprotective drugs.

The study of CAS 2138099-94-0 has also contributed to our understanding of thiazole chemistry and its role in modern drug design. By leveraging computational methods such as molecular docking and QSAR modeling, scientists have gained insights into the compound's binding affinity and selectivity, paving the way for more targeted drug development strategies.

In conclusion, 1-{1-(3-methoxy-1,2-thiazol-5-yl)ethylamino}-2-methylpropan-2-ol represents a valuable addition to the portfolio of thiazole derivatives with significant potential for advancing pharmaceutical research. Its unique structure, coupled with its promising biological activity, positions it as a key player in the quest for novel therapeutic agents. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.